Cas no 920389-86-2 (N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide
• CAS No: 920389-86-2
• MF: C₁₈H₁₅NO₃S
• MW: 325.381603479385
• CID: 5458892
• Update Time: 2025-10-16

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylsulfonylphenyl)naphthalene-1-carboxamide
• N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide

• Inchi： 1S/C18H15NO3S/c1-23(21,22)15-11-9-14(10-12-15)19-18(20)17-8-4-6-13-5-2-3-7-16(13)17/h2-12H,1H3,(H,19,20)
• InChI Key： ZTVBADKDTORYTN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(S(C)(=O)=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide (CAS No. 920389-86-2): An Overview

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide (CAS No. 920389-86-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide.

Chemical Structure and Synthesis

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide is a derivative of naphthalene and methanesulfonamide. The compound features a naphthalene ring system linked to a substituted phenyl group via an amide bond. The presence of the methanesulfonyl group on the phenyl ring imparts unique chemical properties to the molecule, making it an interesting candidate for various applications. The synthesis of N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide typically involves multi-step reactions, including the formation of the naphthalene carboxylic acid derivative and subsequent coupling with 4-methanesulfonylphenylamine.

The synthetic route for N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide has been optimized to improve yield and purity. Recent studies have focused on developing more efficient and environmentally friendly methods for its synthesis, such as using catalysts and green solvents. These advancements have not only enhanced the practicality of large-scale production but also reduced the environmental impact associated with the manufacturing process.

Biological Activities and Mechanisms of Action

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide has been investigated for its biological activities, which include anti-inflammatory, analgesic, and anti-cancer properties. One of the key mechanisms by which this compound exerts its effects is through the modulation of specific signaling pathways involved in inflammation and cell proliferation.

Research has shown that N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This inhibition is believed to be mediated through the downregulation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. By suppressing NF-κB activation, N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide can effectively reduce inflammation and associated symptoms.

In addition to its anti-inflammatory properties, N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide has demonstrated potential as an analgesic agent. Studies have shown that it can reduce pain sensitivity in animal models by interacting with specific pain receptors and modulating pain signaling pathways. This makes it a promising candidate for the development of new analgesic drugs with fewer side effects compared to existing treatments.

The anti-cancer properties of N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide have also been explored. Preclinical studies have indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect involves the activation of caspase-dependent pathways and the disruption of mitochondrial function, leading to cell death.

Clinical Applications and Future Prospects

The potential clinical applications of N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have shown promising outcomes, with significant reductions in disease activity and improved quality of life for patients.

In the field of pain management, N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide is being studied as a potential alternative to traditional analgesics like nonsteroidal anti-inflammatory drugs (NSAIDs) and opioids. Its unique mechanism of action may offer a safer and more effective option for managing chronic pain conditions.

The anti-cancer potential of N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide is also being investigated in preclinical settings. Researchers are exploring its use as a single agent or in combination with other anticancer therapies to enhance treatment outcomes. The ability to target multiple signaling pathways involved in cancer progression makes it an attractive candidate for further development.

Conclusion

N-(4-methanesulfonylphenyl)naphthalene-1-carboxamide (CAS No. 920389-86-2) is a versatile compound with a wide range of biological activities that make it a valuable target for pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory, analgesic, and anti-cancer properties, positions it as a promising candidate for the development of new therapeutic agents. As research continues to advance, it is likely that we will see more applications for this compound in clinical settings, offering new hope for patients suffering from various diseases and conditions.